Cas no 75884-70-7 (6-bromo-1,2-dihydrophthalazin-1-one)

• Product Name: 6-bromo-1,2-dihydrophthalazin-1-one
• CAS No: 75884-70-7
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD09264003
• CID: 90679
• PubChem ID: 11535918
• Update Time: 2025-04-18

6-bromo-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromophthalazin-1(2H)-one
• 1(2H)-PHTHALAZINONE,6-BROMO-
• 6-bromo-2H-phthalazin-1-one
• 6-bromophthalazin-1-ol
• 6-Bromophthalazinone
• 6-bromo-1,2-dihydrophthalazin-1-one
• 1(2H)-PHTHALAZINONE, 6-BROMO-
• KSC642C5D
• 6-Bromophthalazine-1(2H)-one
• 6-bromanyl-2H-phthalazin-1-one
• 6-bromophthalazine-1 (2H)-one
• EBD2970
• QMONLZVJOOMKRW-UHFFFAOYSA-N
• PB34379
• 75884-70-7
• EN300-192438
• AKOS015834799
• FS-3424
• DTXSID70468198
• FT-0762136
• Z1269112341
• AC-9505
• SY042287
• MFCD09264003
• A838538
• CS-W008890
• SCHEMBL396016
• AKOS025117346
• W-60385
• 6-Bromo-2H-phthalazin-1-one;6-Bromophthalazin-1(2H)-one
• DB-000259

• MDL： MFCD09264003
• Inchi： 1S/C8H5BrN2O/c9-6-1-2-7-5(3-6)4-10-11-8(7)12/h1-4H,(H,11,12)
• InChI Key： QMONLZVJOOMKRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NN=CC=2C=1)=O

Computed Properties

• Exact Mass: 223.95900
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Density: 1.822
• Boiling Point: 347.6℃ at 760 mmHg
• Flash Point: 240.7°C
• Refractive Index: 1.721
• PSA: 45.75000
• LogP: 1.68560

6-bromo-1,2-dihydrophthalazin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature